Cas no 2418649-06-4 (Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate
• CAS No: 2418649-06-4
• MF: C₂₂H₃₇N₅O₂
• MW: 403.561485052109
• CID: 5676964
• PubChem ID: 165775720
• Update Time: 2025-06-30

Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418649-06-4
• EN300-26630492
• tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate
• Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate

• Inchi： 1S/C22H37N5O2/c1-16-18(14-19(23)17(2)20(16)26-8-6-24-7-9-26)15-25-10-12-27(13-11-25)21(28)29-22(3,4)5/h14,24H,6-13,15,23H2,1-5H3
• InChI Key： CXHCYOMUAOJHKI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC2C=C(C(C)=C(C=2C)N2CCNCC2)N)CC1)=O

Computed Properties

• Exact Mass: 403.29472544g/mol
• Monoisotopic Mass: 403.29472544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.1Ų

Additional information on Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate

Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate (CAS No. 2418649-06-4): A Comprehensive Overview

Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate (CAS No. 2418649-06-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a piperazine derivative, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent advancements in the study of this compound.

The chemical structure of Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate is composed of a tert-butyl group attached to a piperazine ring, which is further substituted with a phenyl ring containing an amino group and two methyl groups. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The tert-butyl group provides steric protection and enhances the stability of the compound, while the piperazine ring and its substituents contribute to its pharmacological activity.

The synthesis of Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate typically involves multi-step reactions. One common approach is to start with the reaction of tert-butyl piperazine carboxylate with an appropriately substituted benzaldehyde, followed by reductive amination to introduce the amino group. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the compound more accessible for large-scale production.

In terms of biological activity, Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate has shown promising results in various preclinical studies. It has been investigated for its potential as an antidepressant and anxiolytic agent due to its ability to modulate serotonin and dopamine receptors. Studies have demonstrated that this compound can effectively increase serotonin levels in the brain, leading to improved mood and reduced anxiety symptoms.

Moreover, recent research has explored the potential of Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with specific neurotransmitter systems makes it a valuable candidate for further investigation in this area.

Clinical trials are currently underway to evaluate the safety and efficacy of Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its long-term effects and potential interactions with other medications.

In addition to its therapeutic applications, Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-yl)phenyl]methyl}piperazine-1-carboxylate has also been studied for its use in drug delivery systems. Its unique chemical properties make it suitable for encapsulation in nanoparticles or liposomes, which can enhance its bioavailability and target delivery to specific tissues or organs.

The future prospects for Tert-butyl 4-{[5-amino-2,4-dimethyl-3-(piperazin-1-y l)phen yl]meth yl}pip erazi ne -1-ca rbo xyla te are promising. Ongoing research aims to optimize its chemical structure for improved potency and selectivity, as well as to explore new therapeutic applications beyond mental health disorders. Collaboration between academic institutions and pharmaceutical companies is crucial in advancing this field and bringing innovative treatments to patients in need.